Cas no 24854-43-1 (3-Mercapto-4-methyl-1,2,4-triazole)

3-Mercapto-4-methyl-1,2,4-triazole is a heterocyclic compound featuring a triazole core with methyl and mercapto functional groups. This structure imparts reactivity useful in coordination chemistry, pharmaceutical intermediates, and corrosion inhibition. The mercapto group enhances metal-binding properties, making it valuable in chelating applications, while the methyl group influences steric and electronic effects. Its stability under moderate conditions and compatibility with organic synthesis workflows further contribute to its utility. The compound is often employed in the development of agrochemicals, dyes, and specialty polymers. Careful handling is advised due to potential sensitivity to oxidation and reactivity with electrophiles.
3-Mercapto-4-methyl-1,2,4-triazole structure
24854-43-1 structure
Product Name:3-Mercapto-4-methyl-1,2,4-triazole
CAS No:24854-43-1
MF:C3H5N3S
MW:115.156898260117
MDL:MFCD00010069
CID:52583
PubChem ID:1256162
Update Time:2025-08-05

3-Mercapto-4-methyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-Mercapto-4-methyl-1,2,4-triazole
    • 3-Mercapto-4-methyl-4H-1,2,4-triazole
    • 4-methyl-4H-1,2,4-triazole-3-thiol
    • 4-Methyl-3-mercapto-1,2,4-triazole~4-Methyl-1,2,4-triazole-3-thiol
    • 4-methyl-1H-1,2,4-triazole-5-thione
    • 1,4-Dihydro-4-methyl-3H-1,2,4-triazole-3-thione
    • 2,4-Dimethyl-4-methyl-3H-1,2,4-triazole-3-thione
    • 3H-1,2,4-Triazole-3-thione,1,4-dihydro-4-methyl
    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl
    • 3-Mercapto-4-methyl-4H-1,2,4-
    • 4-methyl-1,2,4-triazole-3-thiol
    • 4-methyl-1,2,4-triazole-5-thiol
    • 5-mercapto-1-methyl-1,3,4-triazole
    • EINECS 246-496-4
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-
    • AGWWTUWTOBEQFE-UHFFFAOYSA-N
    • 4-Methyl-1,2,4-triazole-3-thione
    • 4-Methyl-4H-[1,2,4]triazole-3-thiol
    • 4-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • 3H-1
    • 4-Methyl-1,2,4-triazolethione
    • SCHEMBL347546
    • 3-mercapto-4-methyl-[1,2,4]triazole
    • AS-11882
    • EN300-17342
    • AKOS000283350
    • 4-Methyl-4H-1,2,4-triazole-3-thiol, 97%
    • AKOS000119913
    • A817521
    • CHEMBL2398113
    • F0001-0838
    • 24854-43-1
    • Z56922095
    • M1224
    • 2,4-dihydro-4-methyl-3H-1,2,4-triazole-3-thione
    • 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-4-methyl-
    • SY049861
    • 4-METHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
    • 4-methyl-3-mercapto-1,2,4-triazole
    • FT-0615950
    • NS00027749
    • 3H-1,2,4-Triazole-3-thione, 1,4-dihydro-4-methyl-
    • 4-Methyl 3-mercapto 1,2,4-triazole
    • 4-methyl-4H-1,2,4-triazol-3-thiol
    • MFCD00010069
    • J-015702
    • 4-methyl-4-H-1,2,4-triazole-3-thiol
    • .delta.2-1,2,4-Triazoline-5-thione, 4-methyl-
    • DTXSID3067027
    • L6B4SCC7QJ
    • 3-Mercapto-4-methyl-4H-1 pound not2 pound not4-triazole
    • STL186167
    • DB-046558
    • 4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • STK498285
    • 4-METHYL-2H-1,2,4-TRIAZOLE-3-THIONE
    • MDL: MFCD00010069
    • Inchi: 1S/C3H5N3S/c1-6-2-4-5-3(6)7/h2H,1H3,(H,5,7)
    • InChI Key: AGWWTUWTOBEQFE-UHFFFAOYSA-N
    • SMILES: S=C1NN=CN1C
    • BRN: 110580

Computed Properties

  • Exact Mass: 115.02000
  • Monoisotopic Mass: 115.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.44
  • Melting Point: 165.0 to 169.0 deg-C
  • Boiling Point: 135.3°C at 760 mmHg
  • Flash Point: 35.6°C
  • Refractive Index: 1.704
  • Solubility: acetone: soluble2.5%, clear, colorless to faintly yellow
  • PSA: 69.51000
  • LogP: 0.10380
  • Solubility: Not determined

3-Mercapto-4-methyl-1,2,4-triazole Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • RTECS:XZ5359126
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36/37/39
  • Storage Condition:Store at room temperature
  • Risk Phrases:R36/37/38

3-Mercapto-4-methyl-1,2,4-triazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Mercapto-4-methyl-1,2,4-triazole Related Literature

Additional information on 3-Mercapto-4-methyl-1,2,4-triazole

Introduction to 3-Mercapto-4-methyl-1,2,4-triazole (CAS No: 24854-43-1)

3-Mercapto-4-methyl-1,2,4-triazole (CAS No: 24854-43-1) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural properties and potential biological activities. This compound belongs to the triazole family, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a thiol (-SH) group at the 3-position and a methyl group at the 4-position introduces unique reactivity and functionality, making it a valuable scaffold for drug discovery and material science applications.

The chemical structure of 3-Mercapto-4-methyl-1,2,4-triazole can be represented as C₄H₆N₃S, where the sulfur atom in the thiol group contributes to its nucleophilicity, enabling various chemical modifications. This property has been exploited in the synthesis of more complex molecules, including enzyme inhibitors and metal chelating agents. The compound’s ability to form stable complexes with transition metals has opened up avenues in catalysis and therapeutic applications.

In recent years, 3-Mercapto-4-methyl-1,2,4-triazole has been studied for its potential pharmacological effects. Research indicates that this compound may exhibit antimicrobial, anti-inflammatory, and antioxidant properties. The thiol group is particularly noteworthy for its ability to interact with biological molecules such as proteins and enzymes, which has led to investigations into its role as a modulator of cellular signaling pathways. For instance, studies have suggested that derivatives of this compound may interfere with bacterial biofilm formation by disrupting essential sulfur-containing enzymes.

One of the most compelling aspects of 3-Mercapto-4-methyl-1,2,4-triazole is its role as a precursor in the synthesis of more complex therapeutic agents. Researchers have leveraged its structural framework to develop novel compounds targeting specific diseases. For example, modifications at the 5-position of the triazole ring have been explored to enhance binding affinity to biological targets. Additionally, the thiol group provides a site for conjugation with other pharmacophores, enabling the design of prodrugs or targeted delivery systems.

The industrial significance of 3-Mercapto-4-methyl-1,2,4-triazole extends beyond pharmaceuticals into materials science. Its chelating properties make it useful in metal ion sequestration and catalysis. In environmental applications, this compound has been investigated for its potential in water treatment processes due to its ability to bind heavy metals effectively. Such applications highlight the broad utility of 3-Mercapto-4-methyl-1,2,4-triazole across multiple scientific disciplines.

Recent advancements in computational chemistry have further enhanced our understanding of 3-Mercapto-4-methyl-1,2,4-triazole’s interactions with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to target proteins and enzymes at an atomic level. These studies have not only refined our knowledge of its mechanism of action but also guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of 3-Mercapto-4-methyl-1,2,4-triazole itself is an area of active research. Modern synthetic methodologies have enabled more efficient and scalable production processes. For instance, catalytic hydrogenation techniques have been employed to introduce the thiol group selectively without compromising other functional moieties in the molecule. Such improvements in synthetic chemistry are crucial for translating laboratory discoveries into viable pharmaceuticals.

In conclusion,3-Mercapto-4-methyl-1,2,4-triazole (CAS No: 24854-43-1) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features—particularly the thiol group—make it a versatile scaffold for drug development and industrial processes. As research continues to uncover new biological activities and synthetic strategies,3-Mercapto-4-methyl-1,2,4-triazole is poised to remain a cornerstone in modern chemical biology.

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